2-[(5-nitro-2-thienyl)methyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-[(5-nitrothiophen-2-yl)methyl]-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C14H14N2O2S/c17-16(18)14-6-5-13(19-14)10-15-8-7-11-3-1-2-4-12(11)9-15/h1-6H,7-10H2
• InChI Key: QCTWJUIVLGYBAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol

Description

The compound “2-[(5-nitro-2-thienyl)methyl]-1,2,3,4-tetrahydroisoquinoline” is a complex organic molecule that contains a thiophene ring, a nitro group, and a tetrahydroisoquinoline structure.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiophene derivatives are typically synthesized through heterocyclization of various substrates. Tetrahydroisoquinoline structures can be synthesized through a variety of methods, including condensation reactions.

Molecular Structure Analysis

The compound contains a thiophene ring, which is a five-membered ring made up of four carbon atoms and one sulfur atom. It also contains a nitro group (-NO2) attached to the thiophene ring, and a tetrahydroisoquinoline structure.

Chemical Reactions Analysis

Thiophene derivatives are known to undergo a variety of chemical reactions, including condensation reactions. Nitro compounds are quite reactive and can undergo a variety of reactions.

Future Directions

As this is a novel compound, future research could explore its synthesis, properties, and potential applications. Given the biological activity of many thiophene derivatives, it could be of interest in medicinal chemistry.